Tert-butyl acetate
Tert-butyl acetate
Tert-butyl acetate is a colorless liquid with a mild odor. Floats on water. Produces irritating vapor. (USCG, 1999)
Brand Name:
Vulcanchem
CAS No.:
540-88-5
VCID:
VC21098897
InChI:
InChI=1S/C6H12O2/c1-5(7)8-6(2,3)4/h1-4H3
SMILES:
CC(=O)OC(C)(C)C
Molecular Formula:
C6H12O2
Molecular Weight:
116.16 g/mol
Tert-butyl acetate
CAS No.: 540-88-5
Cat. No.: VC21098897
Molecular Formula: C6H12O2
Molecular Weight: 116.16 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Tert-butyl acetate is a colorless liquid with a mild odor. Floats on water. Produces irritating vapor. (USCG, 1999) |
|---|---|
| CAS No. | 540-88-5 |
| Molecular Formula | C6H12O2 |
| Molecular Weight | 116.16 g/mol |
| IUPAC Name | tert-butyl acetate |
| Standard InChI | InChI=1S/C6H12O2/c1-5(7)8-6(2,3)4/h1-4H3 |
| Standard InChI Key | WMOVHXAZOJBABW-UHFFFAOYSA-N |
| SMILES | CC(=O)OC(C)(C)C |
| Canonical SMILES | CC(=O)OC(C)(C)C |
| Boiling Point | 208 °F at 760 mm Hg (USCG, 1999) 97.0 °C 95.1 °C 97.8 °C 208°F |
| Colorform | Liquid Colorless liquid |
| Flash Point | 72 °F (NIOSH, 2016) 72 °F (closed cup) 16.6 - 22.2 °C (CLOSED CUP) 15.5 °C c.c. 72°F |
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